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Compound of Interest

Compound Name: CK0106023

Cat. No.: B1669120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CK0106023 is a potent and specific allosteric inhibitor of the human mitotic kinesin Eg5 (also

known as KSP or KIF11). Eg5 is a plus-end directed motor protein essential for the

establishment and maintenance of the bipolar mitotic spindle. Inhibition of Eg5 prevents the

separation of centrosomes, leading to the formation of a characteristic monopolar spindle,

which in turn activates the spindle assembly checkpoint and induces mitotic arrest. This cellular

phenotype makes Eg5 inhibitors like CK0106023 valuable tools for studying mitosis and

potential therapeutic agents for cancer. These application notes provide detailed protocols for

utilizing CK0106023 to induce monopolar spindles in cultured cells.

Mechanism of Action
CK0106023 functions as an allosteric inhibitor of Eg5. By binding to a site distinct from the

ATP- and microtubule-binding sites on the motor domain, it locks Eg5 in a state that cannot

hydrolyze ATP effectively for force generation. This inhibition of motor activity prevents the

outward pushing force on the spindle poles, resulting in their failure to separate and the

subsequent formation of a monopolar spindle.
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Start

1. Seed cells on coverslips

2. Treat with CK0106023
(100 nM - 1 µM, 8-24h)

3. Fix cells
(4% PFA or Methanol)

4. Permeabilize cells
(0.5% Triton X-100)

5. Block non-specific binding
(3% BSA)

6. Incubate with primary antibodies
(anti-α-tubulin, anti-pericentrin)

7. Incubate with secondary antibodies
(Alexa Fluor conjugates)

8. Stain DNA with DAPI

9. Mount coverslips

10. Image with fluorescence microscope

11. Quantify monopolar spindles

End
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To cite this document: BenchChem. [Application Notes and Protocols for Inducing Monopolar
Spindles with CK0106023]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669120#appropriate-concentrations-of-ck0106023-
for-inducing-monopolar-spindles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1669120#appropriate-concentrations-of-ck0106023-for-inducing-monopolar-spindles
https://www.benchchem.com/product/b1669120#appropriate-concentrations-of-ck0106023-for-inducing-monopolar-spindles
https://www.benchchem.com/product/b1669120#appropriate-concentrations-of-ck0106023-for-inducing-monopolar-spindles
https://www.benchchem.com/product/b1669120#appropriate-concentrations-of-ck0106023-for-inducing-monopolar-spindles
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669120?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

